Cas no 84434-06-0 (Acetic acid,2-[[(9-oxo-9H-thioxanthen-2-yl)methyl]thio]-)
![Acetic acid,2-[[(9-oxo-9H-thioxanthen-2-yl)methyl]thio]- structure](https://www.kuujia.com/scimg/cas/84434-06-0x500.png)
84434-06-0 structure
Product name:Acetic acid,2-[[(9-oxo-9H-thioxanthen-2-yl)methyl]thio]-
Acetic acid,2-[[(9-oxo-9H-thioxanthen-2-yl)methyl]thio]- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[[(9-oxo-9H-thioxanthen-2-yl)methyl]thio]-
- [[(9-oxo-9H-thioxanthen-2-yl)methyl]thio]acetic acid
- 2-[(9-oxothioxanthen-2-yl)methylsulfanyl]acetic acid
- (((9-Oxo-9H-thioxanthen-2-yl)methyl)thio)acetic acid
- EINECS 282-804-3
- UNII-YN2ID0N5Y8
- YN2ID0N5Y8
- 2-(((9-OXO-9H-THIOXANTHEN-2-YL)METHYL)THIO)ACETIC ACID
- 84434-06-0
- NS00038505
- ACETIC ACID, 2-(((9-OXO-9H-THIOXANTHEN-2-YL)METHYL)THIO)-
- DTXSID20233398
-
- Inchi: InChI=1S/C16H12O3S2/c17-15(18)9-20-8-10-5-6-14-12(7-10)16(19)11-3-1-2-4-13(11)21-14/h1-7H,8-9H2,(H,17,18)
- InChI Key: OAXDQBFKSFMEIN-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C(=O)C3=C(S2)C=CC(=C3)CSCC(=O)O
Computed Properties
- Exact Mass: 316.02300
- Monoisotopic Mass: 316.022786
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 105
Experimental Properties
- Density: 1.438
- Boiling Point: 552.5°C at 760 mmHg
- Flash Point: 287.9°C
- Refractive Index: 1.708
- PSA: 107.91000
- LogP: 3.73250
Acetic acid,2-[[(9-oxo-9H-thioxanthen-2-yl)methyl]thio]- Related Literature
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J. N. Wang,J. W. Wang,G. J. Huang,L. Cheng,L. J. Jiang,L. G. Wang Phys. Chem. Chem. Phys., 2016,18, 12029-12034
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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Alexander J. Blake,Neil R. Champness,Paul A. Cooke,James E. B. Nicolson Chem. Commun., 2000, 665-666
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Chiara Annoni,Tamaki Endoh,Dziyana Hnedzko,Eriks Rozners Chem. Commun., 2016,52, 7935-7938
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Golam Moula,Moumita Bose,Sabyasachi Sarkar New J. Chem., 2019,43, 8332-8340
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